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Compound of Interest

Compound Name: Disodium disilicate

Cat. No.: B077294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the essential characterization of disodium
disilicate, a compound of interest in various industrial and pharmaceutical applications. In the

absence of direct inter-laboratory studies on disodium disilicate, this document presents a

framework for such a study, outlining key analytical methods and presenting hypothetical

comparative data. The aim is to highlight the importance of standardized testing protocols to

ensure material consistency and performance across different research and manufacturing

sites.

Disodium disilicate, with the chemical formula Na₂Si₂O₅, is a type of sodium silicate. The

properties of sodium silicates are largely defined by the weight ratio of silicon dioxide (SiO₂) to

sodium oxide (Na₂O)[1]. These materials are available in various forms, from aqueous

solutions to anhydrous solids, and their utility often depends on their precise chemical and

physical characteristics[2]. In fields like drug development, where excipient consistency is

critical, robust and reproducible characterization is paramount.

Comparative Performance Data
An inter-laboratory study would typically involve distributing a standardized batch of disodium
disilicate to multiple laboratories. Each laboratory would then perform a series of pre-defined

tests. The following tables summarize the kind of quantitative data that would be collected and

compared.
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Table 1: Chemical Composition Analysis

This table compares the determination of the weight percentages of sodium oxide (Na₂O) and

silicon dioxide (SiO₂) by three different laboratories. The ratio of these components is a critical

parameter for sodium silicates[1][2].

Parameter Laboratory A Laboratory B Laboratory C Method

Na₂O (wt%) 33.1 ± 0.2 33.3 ± 0.3 33.2 ± 0.1 Titration

SiO₂ (wt%) 66.7 ± 0.3 66.5 ± 0.2 66.6 ± 0.2 Gravimetric

SiO₂:Na₂O Ratio 2.01 2.00 2.01 Calculated

Fe₂O₃ (ppm) 45 ± 5 50 ± 7 48 ± 4 XRF

Table 2: Physical Properties

This table outlines the physical characteristics of the disodium disilicate powder as measured

by the participating laboratories. These properties are crucial for handling, processing, and

performance in final formulations.

Parameter Laboratory A Laboratory B Laboratory C Method

Bulk Density

(g/cm³) **
0.85 ± 0.02 0.87 ± 0.03 0.86 ± 0.02

Graduated

Cylinder

Tapped Density

(g/cm³) **
1.15 ± 0.03 1.18 ± 0.02 1.16 ± 0.03 Tapping Analyzer

Melting Point

(°C)
874 872 875 DSC

pH (1% solution) 11.2 ± 0.1 11.3 ± 0.1 11.2 ± 0.2 pH Meter

Table 3: Particle Size Distribution

Particle size can significantly influence dissolution rates and bioavailability in pharmaceutical

applications. This table presents a comparison of particle size measurements.
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Parameter Laboratory A Laboratory B Laboratory C Method

D10 (µm) 15.2 14.9 15.5 Laser Diffraction

D50 (µm) 48.5 49.1 48.8 Laser Diffraction

D90 (µm) 95.3 96.2 95.8 Laser Diffraction

Surface Area

(m²/g)
1.2 1.3 1.2 BET Analysis

Experimental Protocols
Detailed and standardized experimental protocols are essential for the reproducibility of results

in an inter-laboratory study.

1. Determination of Na₂O and SiO₂ Content (Titration and Gravimetric Methods)

Objective: To determine the weight percentage of Na₂O and SiO₂.

Protocol for Na₂O:

Accurately weigh approximately 2 g of the disodium disilicate sample.

Dissolve the sample in 100 mL of deionized water.

Titrate the solution with a standardized 0.1 M solution of hydrochloric acid (HCl) using a

methyl orange indicator until the endpoint is reached (color change from yellow to orange).

Calculate the Na₂O content based on the volume of HCl used.

Protocol for SiO₂:

To the solution from the Na₂O titration, add 10 mL of concentrated HCl.

Evaporate the solution to dryness on a steam bath.

Heat the residue at 120°C for 1 hour to dehydrate the silicic acid.
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Add 10 mL of concentrated HCl and 50 mL of hot water.

Filter the resulting silica precipitate using ashless filter paper.

Wash the precipitate with hot water until it is free of chlorides.

Ignite the filter paper and precipitate in a platinum crucible at 1000°C to a constant weight.

The final weight of the residue is the SiO₂ content.

2. X-Ray Fluorescence (XRF) Spectroscopy for Elemental Analysis

Objective: To identify and quantify elemental composition, particularly for trace impurities.

Protocol:

Prepare a pressed powder pellet from the disodium disilicate sample.

Place the pellet in the XRF spectrometer.

Excite the sample with a primary X-ray source.

Detect and analyze the emitted secondary (fluorescent) X-rays.

Quantify the elemental composition by comparing the intensities of the detected X-rays to

those of certified reference materials. A working curve can be established using standard

samples of liquid sodium silicate to measure components like Na₂O and SiO₂.[3]

3. X-Ray Diffraction (XRD) for Phase Analysis

Objective: To identify the crystalline phases present in the material.

Protocol:

Prepare a flat, powdered sample of disodium disilicate.

Mount the sample in the XRD instrument.

Irradiate the sample with a monochromatic X-ray beam at various angles (2θ).
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Record the intensity of the diffracted X-rays at each angle.

Compare the resulting diffraction pattern (diffractogram) to a database of known materials

(e.g., the ICDD Powder Diffraction File) to identify the crystalline phases.

4. Laser Diffraction for Particle Size Analysis

Objective: To measure the particle size distribution of the powder.

Protocol:

Disperse a small amount of the disodium disilicate powder in a suitable non-aqueous

dispersant (e.g., isopropanol).

Introduce the dispersion into the laser diffraction instrument.

A laser beam is passed through the dispersed sample, and the scattered light is measured

by a series of detectors at different angles.

The particle size distribution is calculated from the light scattering pattern using the Mie or

Fraunhofer theory.

5. Scanning Electron Microscopy (SEM) for Morphology

Objective: To visualize the shape and surface texture of the disodium disilicate particles.

Protocol:

Mount a small amount of the powder onto an SEM stub using conductive adhesive tape.

Sputter-coat the sample with a thin layer of a conductive metal (e.g., gold or palladium) to

prevent charging.

Introduce the sample into the SEM vacuum chamber.

Scan the sample with a focused beam of electrons.

Generate images based on the detection of secondary or backscattered electrons.
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Caption: Workflow of a typical inter-laboratory characterization study.
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Caption: Potential signaling pathway in a biocompatibility assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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